Cas no 2228295-58-5 (2-3-(difluoromethoxy)phenylprop-2-enoic acid)

• Product Name: 2-3-(difluoromethoxy)phenylprop-2-enoic acid
• CAS No: 2228295-58-5
• MF: C₁₀H₈F₂O₃
• MW: 214.165530204773
• CID: 5960078
• PubChem ID: 153872962
• Update Time: 2025-06-09

2-3-(difluoromethoxy)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(difluoromethoxy)phenylprop-2-enoic acid
• 2-[3-(Difluoromethoxy)phenyl]prop-2-enoic acid
• 2228295-58-5
• EN300-1954698
• GGBWWCVSBATQET-UHFFFAOYSA-N

• Inchi： 1S/C10H8F2O3/c1-6(9(13)14)7-3-2-4-8(5-7)15-10(11)12/h2-5,10H,1H2,(H,13,14)
• InChI Key： GGBWWCVSBATQET-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(C(=C)C(=O)O)=C1)F

Computed Properties

• Exact Mass: 214.04415044g/mol
• Monoisotopic Mass: 214.04415044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-3-(difluoromethoxy)phenylprop-2-enoic acid

Recent Advances in the Study of 2-3-(Difluoromethoxy)phenylprop-2-enoic Acid (CAS: 2228295-58-5)

In recent years, the compound 2-3-(difluoromethoxy)phenylprop-2-enoic acid (CAS: 2228295-58-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and phenylprop-2-enoic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in preclinical models.

One of the key areas of interest is the role of 2-3-(difluoromethoxy)phenylprop-2-enoic acid in modulating inflammatory pathways. Recent research published in the Journal of Medicinal Chemistry highlights its ability to inhibit cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two critical enzymes involved in the inflammatory response. The study demonstrated that the compound exhibits a dual inhibitory effect, which could make it a valuable candidate for the development of novel anti-inflammatory drugs with fewer side effects compared to traditional NSAIDs.

Another significant advancement is the optimization of the synthetic route for 2-3-(difluoromethoxy)phenylprop-2-enoic acid. A team of researchers from the University of Cambridge recently reported a more efficient and scalable synthesis method, which reduces the number of steps and improves overall yield. This development is particularly important for large-scale production and future clinical trials. The study also provided insights into the compound's stability and pharmacokinetic properties, which are crucial for its further development as a therapeutic agent.

In addition to its anti-inflammatory properties, 2-3-(difluoromethoxy)phenylprop-2-enoic acid has shown potential in oncology. A preclinical study conducted by the National Cancer Institute revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the EGFR receptor. The findings suggest that the molecule could be a promising lead compound for the development of targeted cancer therapies, although further studies are needed to fully understand its mechanism of action and potential side effects.

Despite these promising findings, challenges remain in the development of 2-3-(difluoromethoxy)phenylprop-2-enoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the compound's unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing and future studies in the chemical biology and pharmaceutical fields.

In conclusion, the latest research on 2-3-(difluoromethoxy)phenylprop-2-enoic acid (CAS: 2228295-58-5) underscores its potential as a versatile therapeutic agent with applications in inflammation and oncology. Continued efforts to optimize its synthesis, elucidate its mechanisms, and evaluate its safety profile will be critical for its transition from the laboratory to the clinic.